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Compound of Interest

Compound Name: Serba-2

CAS No.: 533884-08-1

Cat. No.: B12373878

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Serba-2 is a synthetic, nonsteroidal estrogen that functions as a selective estrogen receptor

beta (ERβ) agonist. Its selectivity for ERβ over estrogen receptor alpha (ERα) makes it a

valuable tool for investigating the specific roles of ERβ in various physiological and pathological

processes. These application notes provide detailed protocols for utilizing Serba-2 in common

cell-based assays to characterize its activity and downstream effects.

Mechanism of Action
Serba-2 exerts its effects by binding to and activating ERβ, a ligand-activated transcription

factor. Upon binding, the receptor undergoes a conformational change, dimerizes, and

translocates to the nucleus. There, it binds to specific DNA sequences known as estrogen

response elements (EREs) in the promoter regions of target genes, thereby modulating their

transcription. ERβ can also signal through non-genomic pathways by interacting with

cytoplasmic signaling molecules.
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Quantitative Data Summary
The following table summarizes the binding affinity (Ki) and functional potency (EC50) of

Serba-2 for both human estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ).

Parameter ERα ERβ Selectivity (α/β)

Ki (nM) 14.5[1] 1.54[1] 9.4-fold

EC50 (nM) 85[1] 3.61[1] 23.5-fold

Signaling Pathway
The diagram below illustrates the primary signaling pathway of Serba-2 through estrogen

receptor beta activation.
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Seed ERβ-reporter cells
in 96-well plate

Incubate for 24 hours

Treat with Serba-2
(various concentrations)

Incubate for 22-24 hours

Lyse cells and add
luciferase substrate

Measure luminescence

 

Seed cells in
96-well plate

Incubate overnight

Treat with Serba-2

Incubate for 72 hours

Add MTT reagent

Incubate for 4 hours

Add DMSO to
dissolve formazan

Measure absorbance
at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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